Cas no 61290-04-8 (1H-Pyrrole-2-carboxylic acid,5-(5,5-dimethyl-1,3-dioxan-2-yl)-4-ethyl-3-methyl-)

• Product Name: 1H-Pyrrole-2-carboxylic acid,5-(5,5-dimethyl-1,3-dioxan-2-yl)-4-ethyl-3-methyl-
• CAS No: 61290-04-8
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 485704
• Update Time: 2024-01-30

1H-Pyrrole-2-carboxylic acid,5-(5,5-dimethyl-1,3-dioxan-2-yl)-4-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid,5-(5,5-dimethyl-1,3-dioxan-2-yl)-4-ethyl-3-methyl-
• 1H-Pyrrole-2-carboxylic acid, 5-(5,5-dimethyl-1,3-dioxan-2-yl)-4-ethyl-3-methyl-

• Inchi： 1S/C14H21NO4/c1-5-9-8(2)10(12(16)17)15-11(9)13-18-6-14(3,4)7-19-13/h13,15H,5-7H2,1-4H3,(H,16,17)
• InChI Key： PILLUMJMNNIHMS-UHFFFAOYSA-N
• SMILES： N1C(C2OCC(C)(C)CO2)=C(CC)C(C)=C1C(O)=O

Computed Properties

• Exact Mass: 267.14713

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Melting Point: 153-154 °C (decomp)
• Boiling Point: 426.5±45.0 °C(Predicted)
• PSA: 71.55
• pka: 1.76±0.37(Predicted)